Cas no 2171726-43-3 (3-(2-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171726-43-3
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6330153
• PubChem ID: 165578571
• Update Time: 2025-11-01

3-(2-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171726-43-3
• EN300-1538181
• 3-[(2-ethylcyclopropyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C24H26N2O5/c1-2-14-11-20(14)25-23(29)21(12-22(27)28)26-24(30)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21H,2,11-13H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： LRYJTPQMEGIXMZ-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC1CC

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2-ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171726-43-3)

3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171726-43-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-ethylcyclopropyl substituent. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal and high stability under mild conditions. This makes 3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid an attractive candidate for the synthesis of complex peptides and peptidomimetics. The 2-ethylcyclopropyl substituent, on the other hand, imparts additional steric hindrance and hydrophobicity, which can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The unique combination of the Fmoc protecting group and the 2-ethylcyclopropyl substituent was found to enhance the compound's ability to cross the blood-brain barrier, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In another study, researchers explored the use of 3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a scaffold for the development of small molecule inhibitors targeting cancer-related pathways. The compound's structural flexibility and high chemical stability allowed for the design of derivatives with enhanced selectivity and potency against specific cancer cell lines. These findings suggest that 3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid could serve as a valuable starting point for the discovery of novel anticancer agents.

The synthesis of 3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid typically involves a multi-step process that includes the protection of amino groups, coupling reactions, and deprotection steps. Advanced synthetic methods, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the production of this compound on a larger scale. These methods not only improve yield and purity but also reduce the overall cost and time required for synthesis.

In terms of safety and handling, 3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid should be stored under dry conditions at room temperature to maintain its stability. It is important to handle this compound with care, using appropriate personal protective equipment (PPE), such as gloves and safety goggles, to prevent skin contact and inhalation. Additionally, proper disposal methods should be followed to ensure environmental safety.

The future prospects for 3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and high-throughput screening techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant therapeutics.

In conclusion, 3-(2-Ethylcyclopropyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171726-43-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it an exciting area of research with broad implications for drug discovery and development.